Cas no 90345-47-4 (1H-Pyrrole-2-carboxylicacid, 4-cyano-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-cyano-3,5-dimethyl-
• CAS No: 90345-47-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 798266
• PubChem ID: 759303
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 4-cyano-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-cyano-3,5-dimethyl-
• 1H-Pyrrole-2-carboxylicacid,4-cyano-3,5-dimethyl-(9CI)
• 4-cyano-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 90345-47-4
• AKOS001584333
• SR-01000389011-1
• NCGC00332233-01
• DTXSID30353930
• SCHEMBL3033303
• AB01326411-02
• MXRLDGFCXONJMS-UHFFFAOYSA-N
• SR-01000389011

• Inchi： 1S/C8H8N2O2/c1-4-6(3-9)5(2)10-7(4)8(11)12/h10H,1-2H3,(H,11,12)
• InChI Key： MXRLDGFCXONJMS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C#N)=C(C)N1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.9Ų